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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides flutolanil and pencycuron for

the control of diseases caused by Rhizoctonia species, a genus of pathogenic fungi

responsible for significant crop losses worldwide. The information presented is supported by

experimental data to aid in the selection of the most appropriate fungicide for specific research

and development applications.

Overview and Mechanism of Action
Flutolanil and pencycuron are two widely used fungicides for the management of Rhizoctonia

diseases, yet they differ significantly in their mode of action and spectrum of activity.

Flutolanil is a systemic fungicide belonging to the phenyl benzamide class. Its primary mode of

action is the inhibition of the succinate dehydrogenase complex (Complex II) in the

mitochondrial respiratory chain of Basidiomycete fungi.[1][2][3][4] This disruption of the electron

transport chain ultimately leads to a reduction in cellular energy (ATP) production, inhibiting

fungal growth and development.[3] Flutolanil exhibits both protective and curative properties.

[4]

Pencycuron is a non-systemic, contact fungicide from the phenylurea group.[1] It is highly

specific to Rhizoctonia solani and acts by inhibiting mycelial growth through the blockage of cell

division and destruction of the microtubule cytoskeleton during mitosis.[1]
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Efficacy Comparison: In Vitro and Field Studies
The efficacy of flutolanil and pencycuron has been evaluated against various Rhizoctonia

species and anastomosis groups (AGs) in numerous studies. The following tables summarize

key quantitative data from this research.

In Vitro Efficacy (EC₅₀ Values)
The median effective concentration (EC₅₀), which represents the concentration of a fungicide

that inhibits 50% of the mycelial growth of a fungus, is a standard measure of in vitro efficacy.

Fungicide Pathogen
Anastomosis
Group (AG)

Average EC₅₀
(µg/mL)

Reference

Flutolanil
Rhizoctonia spp.

(from sugar beet)
Multiple AGs 0.3199 ± 0.0149 [5][6][7]

Pencycuron
Rhizoctonia spp.

(from sugar beet)
Multiple AGs 0.0339 ± 0.0012 [5][6][7]

Flutolanil
Rhizoctonia

solani (from rice)
Not specified 0.0736 ± 0.0331 [8]

Note: Lower EC₅₀ values indicate higher fungicidal activity.

A study on 244 Rhizoctonia isolates from sugar beet found that while all were sensitive to

flutolanil, a majority were also sensitive to pencycuron, which exhibited a lower average EC₅₀

value.[5][6][7] However, it is important to note that sensitivity to pencycuron can vary

significantly between different Rhizoctonia species and anastomosis groups. For instance,

some AGs like AG-7 are generally resistant to pencycuron.[1][9]

Field Efficacy
Field trials provide crucial data on the performance of fungicides under real-world conditions.

Potato Black Scurf (Rhizoctonia solani)
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Treatment Disease Incidence (%) Reference

Untreated 47 [10]

Flutolanil (as Rhino DS) 12 [10]

Pencycuron (as Monceren) 2 [10]

In a 2018 trial in Fife, pencycuron demonstrated superior control of black scurf on potato tubers

compared to flutolanil when using heavily infected seed.[10]

Rice Sheath Blight (Rhizoctonia solani)

Fungicide
Application Rate (g
a.i./ha)

Control Efficacy
(%)

Reference

Flutolanil 150 63.7 - 88.9 [8]

Flutolanil 300 83.9 - 96.5 [8]

Field trials in 2011 and 2012 showed that flutolanil provided excellent control of rice sheath

blight, with efficacy increasing with the application rate.[8] A greenhouse study also

demonstrated that a flutolanil concentration of approximately 1.8 µg/g in rice leaf sheaths

resulted in about 80% disease suppression.[2]

Experimental Protocols
In Vitro Fungicide Sensitivity Testing: Poisoned Food
Technique
This method is commonly used to determine the EC₅₀ values of fungicides against mycelial

growth.

1. Media Preparation:

A basal medium, such as Potato Dextrose Agar (PDA), is prepared and sterilized.[11][12]
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The fungicide to be tested is dissolved in a suitable solvent (e.g., methanol) to create a stock

solution.[6]

The stock solution is then serially diluted and added to the molten PDA at a lukewarm

temperature to achieve the desired final concentrations.[11][12]

The fungicide-amended medium is poured into sterile petri plates.[11][12]

2. Inoculation and Incubation:

A mycelial plug (typically 5 mm in diameter) is taken from the actively growing margin of a

pure culture of the target Rhizoctonia isolate.[11]

The plug is placed in the center of each petri plate containing the poisoned medium.[11]

Control plates containing PDA without any fungicide are also inoculated.[11]

The plates are incubated at an optimal temperature for fungal growth (e.g., 27±2 °C) for a

specified period.[11]

3. Data Collection and Analysis:

The radial growth of the fungal colony is measured at regular intervals.[11]

The percentage of mycelial growth inhibition is calculated using the formula:

Percent Inhibition = [(C-T)/C] x 100, where C is the average colony diameter in the control

and T is the average colony diameter in the treatment.

The EC₅₀ value is then determined by probit analysis of the inhibition data.
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Workflow for the Poisoned Food Technique.

Field Trial for Fungicide Efficacy
1. Experimental Design:

Field plots are established in a randomized block design with multiple replications (e.g., four

replications).[13]

The crop of interest (e.g., potato, rice) is planted using standard agronomic practices.

2. Inoculation (if necessary):

In some studies, to ensure uniform disease pressure, plots may be artificially inoculated with

the Rhizoctonia pathogen. For rice sheath blight, this can be done with sclerotia.[2]

3. Fungicide Application:

Fungicides are applied at specified rates and timings. Application methods can include:

Seed Treatment: The fungicide is applied to the seed tubers before planting.[10][14]

Foliar Spray: The fungicide is sprayed onto the plant foliage.[15]

In-furrow Application: The fungicide is applied to the soil at the time of planting.[13]
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An untreated control group is included for comparison.

4. Disease Assessment:

Disease incidence (percentage of infected plants or tubers) and/or disease severity (extent

of disease on an infected plant) are visually assessed at different growth stages.

For potatoes, this can involve counting the number of infected plants and, after harvest,

visually inspecting tubers for black scurf.[10][13]

For rice, the height of the lesions on the leaf sheaths can be measured.[3]

5. Yield Data:

At the end of the growing season, the crop is harvested, and the total and marketable yields

are recorded.[13]

Signaling Pathway Visualization
The following diagrams illustrate the generalized mode of action of flutolanil and pencycuron.
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Mode of action of Pencycuron.

Conclusion
Both flutolanil and pencycuron are effective fungicides for the control of Rhizoctonia diseases,

but their optimal use depends on the target pathogen, crop, and disease pressure.

Flutolanil offers systemic, broad-spectrum activity against a range of Basidiomycete fungi,

making it a versatile option for diseases like rice sheath blight. Its efficacy is well-

documented in both protective and curative applications.[4][8]
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Pencycuron provides highly specific, contact control of Rhizoctonia solani. It can be

particularly effective in situations with high disease pressure from susceptible strains, as

demonstrated in the control of potato black scurf.[10] However, its efficacy is limited against

certain anastomosis groups, and its non-systemic nature means thorough coverage is

essential.

The choice between flutolanil and pencycuron should be guided by the specific Rhizoctonia

species and AG present, the crop being treated, and the desired level of systemic activity. The

experimental data and protocols presented in this guide provide a foundation for making

informed decisions in the development of effective disease management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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